Cas no 23526-02-5 (β-Exotoxin)
β-Exotoxin is a thermostable, secondary metabolite produced by certain strains of Bacillus thuringiensis. It exhibits broad-spectrum insecticidal activity by inhibiting RNA polymerase, disrupting transcription in target pests. Unlike the δ-endotoxins (Cry proteins), β-Exotoxin is effective against a wider range of insects, including dipterans, lepidopterans, and coleopterans, as well as some non-target organisms. Its mode of action and stability under high temperatures make it suitable for integrated pest management (IPM) systems. However, its non-selective toxicity necessitates careful application to minimize ecological impact. Research continues to explore its potential in agricultural and vector control applications, though regulatory restrictions apply in some regions due to its bioactivity profile.

β-Exotoxin structure
Product name:β-Exotoxin
β-Exotoxin Chemical and Physical Properties
Names and Identifiers
-
- 4)-O-a-D-glucopyranosyl-(1®
- 2)-, 4-(dihydrogen phosphate)
- 2-[5-[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5-dihydroxy-4-phosphonooxyhexanedioic acid
- β-Exotoxin
- (2R,3S,4S,5S)-2-{[(2R,3R,4R,5S,6R)-5-{[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methoxy}-3,4-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-3,5-dihydroxy-4-(phosphonooxy)hexanedioic acid
- Bacillus thuringiensis B toxin
- Bacillus thuringiensis exotoxin
- Exotoxin
- O-5’-deoxyadenosin-5’-yl-(5’→4)-O-α-D-glucopyranosyl-(1→2)-D-allaric acid 4-(dihydrogen phosphate)
- Thuringiensin
- SCHEMBL5934015
- NCI60_001643
- NS00124182
- Bacillus thuringensis B exotoxin
- NSC-197177
- Thuringiensin, calcium technical
- .beta.-Exotoxin
- CHEMBL1988470
- 2-[5-[[5-(6-aminopurin-9-yl)-3, 4-dihydroxyoxolan-2-yl]methoxy]-3, 4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3, 5-dihydroxy-4-phosphonooxyhexanedioic acid
- DTXSID00860303
- 2-[5-[[5-(6-aminopurin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy]-3,4-di hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5-dihydroxy-4-phosphonooxy-he xanedioic acid
- D-Allaric acid, 4-(dihydrogen phosphate), 4'.fwdarw.5'-anhydride with adenosine
- NSC197177
- 23526-02-5
- CERAPP_20701
-
- Inchi: InChI=1S/C22H32N5O19P/c23-17-7-18(25-3-24-17)27(4-26-7)19-10(31)8(29)6(43-19)2-42-14-5(1-28)44-22(11(32)9(14)30)45-16(21(37)38)12(33)15(13(34)20(35)36)46-47(39,40)41/h3-6,8-16,19,22,28-34H,1-2H2,(H,35,36)(H,37,38)(H2,23,24,25)(H2,39,40,41)
- InChI Key: OTLLEIBWKHEHGU-UHFFFAOYSA-N
- SMILES: OC(C(C(C(C(OC1OC(CO)C(OCC2OC(N3C=NC4=C(N=CN=C34)N)C(O)C2O)C(O)C1O)C(=O)O)O)OP(=O)(O)O)O)=O
Computed Properties
- Exact Mass: 701.14300
- Monoisotopic Mass: 701.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 23
- Heavy Atom Count: 47
- Rotatable Bond Count: 14
- Complexity: 1140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 390A^2
- XLogP3: _7
Experimental Properties
- Density: 2.27
- Melting Point: Not available
- Boiling Point: 1263.8°Cat760mmHg
- Flash Point: 718.1°C
- Refractive Index: 1.823
- PSA: 399.32000
- LogP: -5.81280
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
β-Exotoxin Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:Ventilate and dry at low temperature, and store separately from food raw materials in the warehouse
β-Exotoxin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E962500-100mg |
β-Exotoxin |
23526-02-5 | 100mg |
$ 50565.00 | 2023-02-02 | ||
TRC | E962500-25mg |
β-Exotoxin |
23526-02-5 | 25mg |
$ 38670.00 | 2023-02-02 |
β-Exotoxin Related Literature
-
Christian H. J. Schmitz,Amy C. Rowat,Sarah K?ster,David A. Weitz Lab Chip 2009 9 44
-
Roberto G. S. Berlinck,Camila M. Crnkovic,Juliana R. Gubiani,Darlon I. Bernardi,Laura P. Ióca,Jairo I. Quintana-Bulla Nat. Prod. Rep. 2022 39 596
-
M. Schwarze Environ. Sci.: Water Res. Technol. 2017 3 598
-
Luca Dellafiora,Pedro Mena,Pietro Cozzini,Furio Brighenti,Daniele Del Rio Food Funct. 2013 4 1442
-
Yilian Wang,Vishwesh Shah,Angela Lu,Ella Pachler,Brian Cheng,Dino Di Carlo Lab Chip 2021 21 3438
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